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Compound of Interest

Compound Name: (-)-Isopinocampheol

Cat. No.: B3422972 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of (-)-
Isopinocampheol, a chiral monoterpenoid alcohol of significant interest in synthetic organic

chemistry and drug development. This document details its melting and boiling points, outlines

the experimental protocols for their determination, and presents a logical workflow for its

synthesis.

Core Physical Properties
(-)-Isopinocampheol is a white solid at room temperature. Its physical characteristics are

crucial for its handling, purification, and application in various chemical transformations.

Quantitative Data Summary
The melting and boiling points of (-)-Isopinocampheol are summarized in the table below.

These values are critical for establishing its purity and for designing experimental conditions for

its use.

Physical Property Value

Melting Point 51-55 °C[1][2]

Boiling Point 219 °C (at 760 mmHg)[1][2]
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Experimental Protocols
The following sections detail the standard methodologies for the determination of the melting

and boiling points of organic compounds like (-)-Isopinocampheol.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range. The following

protocol describes the capillary method using a standard melting point apparatus.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of (-)-Isopinocampheol

Mortar and pestle

Spatula

Procedure:

Sample Preparation: A small amount of (-)-Isopinocampheol is placed in a mortar and finely

ground to a powder to ensure uniform packing.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and gently tapped on a hard surface to pack the solid into

the sealed end. This process is repeated until a column of 2-3 mm of packed solid is

obtained.

Apparatus Setup: The packed capillary tube is placed into the heating block of the melting

point apparatus.

Heating and Observation:
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If the approximate melting point is unknown, a rapid preliminary heating is performed to

determine a rough range.

For an accurate measurement, the apparatus is heated to a temperature about 15-20 °C

below the expected melting point.

The heating rate is then slowed to 1-2 °C per minute as the melting point is approached.

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire solid has turned into a

clear liquid is recorded as the end of the melting range. For pure (-)-Isopinocampheol, this

range is typically narrow.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The following protocol describes the micro-boiling point determination using

a Thiele tube.

Materials:

Thiele tube

High-boiling point mineral oil or silicone oil

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Sample of (-)-Isopinocampheol (melted)

Bunsen burner or other heat source

Stand and clamp

Procedure:
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Sample Preparation: A small amount of (-)-Isopinocampheol is placed in the small test tube.

A capillary tube is placed inside the test tube with its open end downwards.

Apparatus Setup: The test tube is attached to a thermometer using a rubber band or wire,

ensuring the bulb of the thermometer is level with the bottom of the test tube. This assembly

is then clamped and immersed in the Thiele tube containing the heating oil, making sure the

oil level is above the sample but below the opening of the test tube.

Heating: The side arm of the Thiele tube is gently heated. The heat is transferred through the

oil, ensuring uniform heating of the sample.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady and rapid stream of bubbles is

observed.

Data Recording: The heat source is then removed. The liquid will begin to cool. The boiling

point is the temperature at which the stream of bubbles ceases and the liquid just begins to

be drawn back into the capillary tube. The atmospheric pressure should also be recorded as

the boiling point is pressure-dependent.

Synthesis Workflow
(-)-Isopinocampheol is commonly synthesized via the hydroboration-oxidation of α-pinene.

The following diagram illustrates the logical workflow of this synthetic route.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Organic Syntheses Procedure [orgsyn.org]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of (-)-Isopinocampheol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422972#physical-properties-of-isopinocampheol-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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